Cas no 103744-88-3 (Benzoic acid,2-(5,10-dihydro-2,3,7,8-tetrahydroxy-5,10-dioxo[1]benzopyrano[5,4,3-cde][1]benzopyran-1-yl)-3,4,5-trihydroxy-)

• Product Name: Benzoic acid,2-(5,10-dihydro-2,3,7,8-tetrahydroxy-5,10-dioxo[1]benzopyrano[5,4,3-cde][1]benzopyran-1-yl)-3,4,5-trihydroxy-
• CAS No: 103744-88-3
• MF: C₂₁H₁₀O₁₃
• MW: 470.296307086945
• CID: 178304
• PubChem ID: 14503023
• Update Time: 2025-04-19

Benzoic acid,2-(5,10-dihydro-2,3,7,8-tetrahydroxy-5,10-dioxo[1]benzopyrano[5,4,3-cde][1]benzopyran-1-yl)-3,4,5-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(5,10-dihydro-2,3,7,8-tetrahydroxy-5,10-dioxo[1]benzopyrano[5,4,3-cde][1]benzopyran-1-yl)-3,4,5-trihydroxy-
• Flavogallonic acid dilactone
• (2S)-2-hydroxy-3,3-dimethyl-butyric acid
• (2S)-2-Hydroxy-3,3-dimethylbutyric acid
• (S)-(-)-2-HYDROXY-TERT-BUTYLACETIC ACID
• (S)-(+)-2-Hydroxy-3,3-dimethylbutanoic acid
• (S)-2-Hydroxy-3,3-dimethylbutanoic acid
• (S)-3,3-dim
• (S)-3,3-dimethyl-2-hydroxybutyric acid
• (S)-3,4,5-trihydroxy-2-(2,3,7,8-tetrahydroxy-5,10-dioxo-5,10-dihydrochromeno[5,4,3-cde]chromen-1-yl)benzoic acid
• (S)-flavogallonic acid
• 103744-88-3
• ACon1_001636
• NCGC00180302-01
• DTXSID70745436

• Inchi： 1S/C21H10O13/c22-5-1-3(19(29)30)7(14(26)12(5)24)9-11-10-8-4(20(31)33-18(10)16(28)15(9)27)2-6(23)13(25)17(8)34-21(11)32/h1-2,22-28H,(H,29,30)
• InChI Key： KPGXIKDTCNMCAR-UHFFFAOYSA-N
• SMILES： O1C(C2C(C3C(=C(C(=CC=3C(=O)O)O)O)O)=C(C(=C3C=2C2=C1C(=C(C=C2C(=O)O3)O)O)O)O)=O

Computed Properties

• Exact Mass: 1086.0819
• Monoisotopic Mass: 470.01214037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 879
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 232Ų

Experimental Properties

• PSA: 510.94
• LogP: 2.08920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins